Cas no 2228618-24-2 (3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228618-24-2
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 6304250
• PubChem ID: 165975019
• Update Time: 2025-07-21

3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxy-2-methylpropanoic acid
• 2228618-24-2
• EN300-1740488
• 3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-2-hydroxy-2-methylpropanoic acid

• Inchi： 1S/C12H20N2O3/c1-7(2)14-9(4)10(8(3)13-14)6-12(5,17)11(15)16/h7,17H,6H2,1-5H3,(H,15,16)
• InChI Key： VGADQMWZVWJSRJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C(C)=NN(C(C)C)C=1C

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxy-2-methylpropanoic acid

Introduction to 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxy-2-methylpropanoic acid (CAS No. 2228618-24-2)

3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxy-2-methylpropanoic acid, identified by its CAS number 2228618-24-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a pyrazole core substituted with various functional groups, has garnered attention due to its potential biological activities and structural properties that make it a valuable candidate for further research and development.

The structural framework of 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxy-2-methylpropanoic acid incorporates a pyrazol ring system, which is well-known for its versatility in medicinal chemistry. Pyrazole derivatives are widely studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a methyl group at the 3-position and 5-position of the pyrazole ring enhances the compound's stability and reactivity, making it an attractive scaffold for drug design.

The compound also features an acetic acid derivative moiety at the 4-position of the pyrazole ring, which contributes to its solubility and bioavailability. This functional group is particularly important in pharmaceutical applications, as it allows for easy modification and optimization of the molecule's pharmacokinetic properties. Additionally, the hydroxymethyl group at the 2-position introduces a polar region that can interact with biological targets, potentially enhancing binding affinity and therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2-hydroxy-2-methylpropanoic acid with various biological receptors. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. For instance, preliminary computational simulations indicate that this molecule could interact with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its potential anti-inflammatory properties, 3-(3,5-dimethylpyrazol)-4-yloxyacetic acid, as it can be referred to more succinctly, has shown promise in preclinical studies related to cancer therapy. The pyrazole core is known to disrupt microtubule formation by inhibiting tubulin polymerization, a mechanism exploited by several anticancer agents. The specific substitution pattern in 3-(3,5-dimethylpyrazol)-4-yloxyacetic acid may enhance its ability to interfere with tumor cell proliferation while minimizing toxicity to healthy cells.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions to form the pyrazole ring, followed by alkylation and esterification steps to introduce the desired substituents. Advances in green chemistry have also influenced the synthesis of this compound, with researchers exploring catalytic methods that reduce waste and energy consumption.

One of the most compelling aspects of 3-(3,5-dimethylpyrazol)-4-yloxyacetic acid is its potential as a lead compound for drug discovery. Pharmaceutical companies are increasingly interested in developing novel therapeutics based on heterocyclic scaffolds like pyrazole due to their diverse biological activities. By modifying various functional groups within this framework, researchers can fine-tune the pharmacological profile of the compound to target specific diseases more effectively.

Current research is also focused on understanding the metabolic pathways by which this compound is processed in vivo. Studies using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its degradation products and interaction with metabolic enzymes. This information is crucial for predicting side effects and optimizing dosing regimens in future clinical trials.

The development of new analytical techniques has further enhanced our ability to study 3-(3,5-dimethylpyrazol)-4-yloxyacetic acid in detail. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (LCMS) allows for precise quantification of the compound in biological samples, while X-ray crystallography provides detailed structural information about its interactions with target proteins. These tools are essential for validating computational predictions and guiding further chemical modifications.

The future prospects for CAS No. 2228618-24-2 are promising, with ongoing studies exploring its potential applications in treating neurological disorders such as Alzheimer's disease. The pyrazole moiety has been shown to cross the blood-brain barrier efficiently, suggesting that derivatives like this one could be developed into effective treatments for central nervous system disorders.

In conclusion,3-(3(5-dimethyipyrazol)-4-yloxyacetic acid, represented by CAS No. 22286182422 , stands out as a versatile and promising candidate for pharmaceutical development . Its unique structural features , combined with emerging research findings , make it an exciting subject for further investigation . As our understanding of its biological activities grows , so too does its potential as a therapeutic agent . The continued exploration of this compound will undoubtedly contribute significantly to advancements in drug discovery and medical science .